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Compound of Interest

Compound Name: 3"-Trifluoromethylisobutyranilide

Cat. No.: B124288

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3'-
Trifluoromethylisobutyranilide. The following procedural steps are designed to ensure the
safe handling and disposal of this compound in a laboratory setting.

Hazard Identification and Classification

3'-Trifluoromethylisobutyranilide is classified as a hazardous substance. The primary
hazards associated with this compound are skin irritation, serious eye irritation, and potential
respiratory irritation. It is also considered harmful and dangerous to the environment.
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Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation.[1]
o H319: Causes serious eye

Eye Irritation Category 2A

irritation.[1]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory
System)

H335: May cause respiratory

irritation.[1]

Harmful

R48/22: Harmful: danger of
serious damage to health by
prolonged exposure if

swallowed.[2]

Dangerous for the

Environment

R51/53: Toxic to aquatic
organisms, may cause long-
term adverse effects in the

aquatic environment.[2]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

A comprehensive approach to Personal Protective Equipment (PPE) is mandatory to minimize

exposure risk when handling 3'-Trifluoromethylisobutyranilide.
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Body Part

Personal Protective
Equipment

Specifications and
Standards

Hands

Chemical-resistant gloves

Nitrile, neoprene, or butyl
rubber gloves are
recommended. Ensure gloves
are compliant with relevant
standards (e.g., EN 374 in
Europe, ASTM F739 in the
US). Always inspect gloves for
any signs of degradation
before use and replace them
immediately if they are

compromised.[3]

Eyes/Face

Safety goggles and face shield

Use chemical safety goggles
that provide a complete seal
around the eyes. A face shield
should be worn in situations
where there is a risk of

splashing.[4]

Body

Laboratory coat or chemical-

resistant gown

Along-sleeved lab coat is the
minimum requirement. For
larger quantities or when there
is a significant risk of splashes,
a chemical-resistant gown

should be worn.[5]

Respiratory

Use in a well-ventilated area or

with respiratory protection

Work should be conducted in a
certified chemical fume hood.
[1] If a fume hood is not
available, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors

should be used.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is crucial for safely handling 3'-

Trifluoromethylisobutyranilide.
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Preparation

Consult Safety Data Sheet (SDS)

l

Don appropriate PPE

l

Prepare designated work area in a fume hood

Handling
y

Weigh and handle solid compound

l

Use non-sparking tools

l

Keep container tightly closed when not in use

Post-Handling
y

Decontaminate work surfaces

l

Remove and dispose of PPE correctly

l

Wash hands thoroughly
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Waste Collection

Segregate waste: solid, liquid, contaminated PPE

'

Use designated, labeled hazardous waste containers

Temporav Storage

Store waste containers in a secure, designated area

'

Keep containers closed

Final Disposal

y

Arrange for pickup by an approved waste disposal service

'

Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b124288#personal-protective-equipment-for-handling-
3-trifluoromethylisobutyranilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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